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Compound of Interest

Compound Name: 5-Bromo-4-fluoroisatoic anhydride

Cat. No.: B1382142 Get Quote

In-depth Technical Guide to 5-Bromo-4-
fluoroisatoic Anhydride
For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Bromo-4-fluoroisatoic anhydride, also known by its systematic name 6-Bromo-7-fluoro-2H-

3,1-benzoxazine-2,4(1H)-dione, is a halogenated heterocyclic compound. Isatoic anhydrides,

as a class of molecules, are recognized as valuable intermediates in synthetic organic

chemistry, particularly in the field of medicinal chemistry. They serve as versatile precursors for

the synthesis of a wide array of nitrogen-containing heterocycles, including quinazolinones,

benzodiazepines, and other pharmacologically relevant scaffolds. The presence of both a

bromine and a fluorine atom on the benzene ring of 5-Bromo-4-fluoroisatoic anhydride offers

unique opportunities for further chemical modifications and the potential to modulate the

biological activity of its derivatives.

Chemical Structure and Molecular Properties
The chemical structure and key molecular properties of 5-Bromo-4-fluoroisatoic anhydride
are summarized in the table below.
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Property Value Reference

Molecular Formula C₈H₃BrFNO₃ [1]

Molecular Weight 260.02 g/mol [1]

CAS Number 1440535-66-9 [1]

Appearance
Faint orange to faint red

powder
[1]

Synonyms

6-Bromo-7-fluoro-2H-3,1-

benzoxazine-2,4(1H)-dione, 6-

Bromo-7-fluoro-1H-benzo[d][1]

[2]oxazine-2,4-dione

[1]

SMILES
O=c1[nH]c2cc(F)c(Br)cc2c(=O)

o1
[1]

InChI

InChI=1S/C8H3BrFNO3/c9-4-

1-3-6(2-5(4)10)11-8(13)14-

7(3)12/h1-2H,(H,11,13)

[1]

InChIKey
KSIGHJQLNMQVPU-

UHFFFAOYSA-N
[1]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-4-fluoroisatoic
anhydride is not readily available in publicly accessible literature, general methods for the

synthesis of substituted isatoic anhydrides can be adapted. The most common and relevant

synthetic strategies are outlined below.

General Synthetic Pathways for Isatoic Anhydrides
The synthesis of isatoic anhydrides can generally be achieved through several key pathways.

The logical flow for these syntheses is depicted in the following diagram.
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Caption: General synthetic routes to isatoic anhydrides.

Plausible Experimental Protocol for 5-Bromo-4-
fluoroisatoic anhydride
Based on the general method of indole oxidation, a plausible experimental protocol for the

synthesis of 5-Bromo-4-fluoroisatoic anhydride from 5-bromo-4-fluoroindole is detailed

below. Note: This is a generalized procedure and would require optimization for this specific

substrate.

Materials:

5-Bromo-4-fluoroindole

Oxone® (Potassium peroxymonosulfate)

Dimethylformamide (DMF)

Water
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Ethyl acetate

Sodium sulfate (anhydrous)

Procedure:

In a round-bottom flask, dissolve 1 equivalent of 5-bromo-4-fluoroindole in a solvent mixture

of DMF and water (typically a 4:1 ratio).

To this solution, add 4 equivalents of Oxone® portion-wise while stirring at room

temperature.

Allow the reaction mixture to stir at room temperature overnight. The progress of the reaction

should be monitored by thin-layer chromatography (TLC).

Upon completion, dilute the reaction mixture with water and extract the product with ethyl

acetate (3 x volume of the aqueous layer).

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter the drying agent and concentrate the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by crystallization from an appropriate solvent system or by

column chromatography on silica gel.

Applications in Drug Development
Isatoic anhydrides are valuable building blocks in medicinal chemistry due to their ability to

undergo ring-opening reactions with various nucleophiles, leading to the formation of diverse

heterocyclic structures.

The workflow for utilizing 5-Bromo-4-fluoroisatoic anhydride in a drug discovery program can

be conceptualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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